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Compound of Interest

Compound Name: Mordant Blue 18

Cat. No.: B12277993

Get Quote

CRITICAL WARNING: "Mordant Blue 18" is a nomenclature often subject to synonym

confusion in chemical inventories.[1] Before proceeding with disposal, you must verify the exact

chemical identity using the CAS number on your reagent bottle.

Primary Target:Mordant Blue 18 (C.I. 18090)[1][2][3]

CAS Number:6844-73-1[1][2][3]

Chemical Structure: Azo dye (Sodium salt of hydroxytriphenylmethane derivative).[1]

Common Synonyms: Chrome Fast Blue GR, Acid Mordant Blue 18.[1]

Formula: C₁₈H₁₂ClN₃Na₂O₉S₂ (Note: The pure dye molecule typically does not contain

Chromium; "Chrome" in the trade name refers to its application with a chromium mordant).[1]

Differentiation Alert: Do not confuse with Chrome Azurol S (Mordant Blue 29, CAS 1667-99-8)

or Eriochrome Cyanine R (Mordant Blue 3, CAS 3564-18-9).[1] While disposal protocols are

similar (organic incineration), regulatory reporting requirements may differ.[1]

Part 2: Core Safety & Hazard Profile
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As a Senior Application Scientist, I advise treating this substance as a Hazardous Organic

Solid with potential aquatic toxicity. While specific GHS data for CAS 6844-73-1 is less

common than for major commodity chemicals, the structural class (Azo/Mordant dye) dictates

the following precautionary profile:

Hazard Category Classification Operational Implication

Health Skin/Eye Irritant (Category 2)

Wear nitrile gloves and safety

goggles.[1] Avoid dust

inhalation.[1]

Physical Combustible Dust

Avoid generating dust clouds.

[1] Ground equipment during

bulk transfer.

Environmental Aquatic Toxicity (Potential)
Strictly prohibited from drain

disposal.

Reactivity Stable

Incompatible with strong

oxidizers (e.g., Peroxides,

Nitrates).[1]

Part 3: Step-by-Step Disposal Protocol
A. Solid Waste (Powder/Residue)[1]

Segregation: Isolate Mordant Blue 18 solid waste from oxidizers.[1] It is compatible with

other non-halogenated organic solids.[1]

Containment:

Place in a wide-mouth HDPE (High-Density Polyethylene) or glass jar.

Double-bagging in heavy-duty polyethylene bags (minimum 4 mil) is acceptable for dry

contaminated debris (gloves, paper towels).[1]

Labeling:

Label as "Hazardous Waste - Solid - Organic Dye".
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List constituents: "Mordant Blue 18 (CAS 6844-73-1)".[1][2][3]

Add Hazard Warning: "Irritant".[1]

Disposal Path:Incineration via a licensed hazardous waste contractor.[1][4]

B. Liquid Waste (Solutions)
The disposal route depends heavily on whether the dye was used with a metal mordant (e.g.,

Chromium, Aluminum).[1]

Scenario 1: Pure Dye Solution (No Heavy Metals)[1]

Matrix: Water or Alcohol.[1][3]

Action: Collect in a carboy labeled "Non-Halogenated Organic Liquid Waste".

Prohibition: Do not pour down the sink. Even if non-toxic, the intense coloration (visible

pollution) violates most municipal sewer discharge permits.[1]

Scenario 2: Dye + Mordant Mixture (e.g., Chromium Complex)[1]

Matrix: Aqueous solution containing dye and metal salts.[1]

Action: This is a Mixed Chemical Waste.[1]

Critical Check: If Chromium (Cr) is present at >5.0 mg/L, this waste is EPA Hazardous Waste

Code D007.[1]

Containment: Collect in a separate carboy labeled "Aqueous Waste with Heavy Metals

(Chromium)".

PH Adjustment: Do not neutralize or precipitate metals in the lab unless part of a validated

SOP. Submit as-is to EHS/Waste Management.[1]

Part 4: Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision-making process for segregating Mordant Blue
18 waste streams to ensure regulatory compliance.
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Mordant Blue 18 Waste Generated

Physical State?

Solid Waste
(Powder, Contaminated PPE)

Liquid Waste
(Solutions)

Container: HDPE Jar/Bag
Label: Hazardous Solid - Organic

Method: Incineration

Does solution contain
Heavy Metal Mordants

(Cr, Al, Fe)?

Pure Dye Solution

No

Dye + Metal Complex

Yes

Container: Solvent Carboy
Label: Non-Halogenated Organic

Method: Fuel Blending/Incineration

Container: Aqueous Heavy Metal
Label: Hazardous - Toxic (D007 if Cr)

Method: Stabilization & Landfill

Click to download full resolution via product page

Caption: Workflow for segregating Mordant Blue 18 waste based on physical state and

presence of metal mordants.

Part 5: Spill Management & Emergency Response
In the event of a spill, rapid containment prevents environmental release.

Dry Spill (Powder):

Isolate: Evacuate non-essential personnel.
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PPE: Wear N95 respirator (to prevent inhalation of dye particles), goggles, and nitrile

gloves.[1]

Cleanup: Gently sweep up using a soft brush and dust pan.[1] Avoid using compressed air.

[1] Place material into a waste container.

Decontamination: Wipe the surface with a damp paper towel (water + mild detergent).[1]

Treat the paper towel as solid chemical waste.

Wet Spill (Solution):

Contain: Use absorbent pads or vermiculite to dike the spill.[5]

Absorb: Cover the liquid with absorbent material.[5]

Disposal: Shovel saturated absorbent into a hazardous waste bag/pail.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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